84-66-2

Diethyl phthalate

In Stock

• CAS RN:
• 84-66-2

• Formula:
• C6H4(COOC2H5)2
  C12H14O4
  C12H14O4

• InChI:
• InChI=1S/C12H14O4/c1-3-15-11(13)9-7-5-6-8-10(9)12(14)16-4-2/h5-8H,3-4H2,1-2H3

• InChIKey:
• FLKPEMZONWLCSK-UHFFFAOYSA-N

• Diethyl Phthalate is a phthalic acid ester, commonly synthesized by the condensation of the carboxy groups of phthalic acid with methanol.. It is used as a solvent for fragrance in cosmetic formulations and personal care products.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
  Diethyl phthalate is commonly used as a vehicle for fragrances and cosmetic ingredients. It is one of the volatile compounds found in rice cultivars and starfruit.
  Diethyl phthalate (DEP) is a phthalic anhydride ester (PAE) that is commonly used as a solvent in cosmetics and also as a plasticizer.
  Diethyl phthalate belongs to the class of phthalates, widely used as solvents and odorless diluents in perfumes and cosmetics.

2,3,4,5,6-Pentamethylbenzyl alcohol

In Stock

• CAS RN:
• 484-66-2

• Formula:
• C12H18O

• InChI:
• InChI=1S/C12H18O/c1-7-8(2)10(4)12(6-13)11(5)9(7)3/h13H,6H2,1-5H3

• InChIKey:
• CMBCAWNOBIGGTE-UHFFFAOYSA-N

• 2,3,4,5,6-Pentamethylbenzyl alcohol is a useful research compound. Its molecular formula is C12H18O and its molecular weight is 178.27 g/mol. The purity is usually 95%.

1-Propanesulfonic acid

In Stock

• CAS RN:
• 5284-66-2

• Formula:
• C3H8O3S

• InChI:
• InChI=1S/C3H8O3S/c1-2-3-7(4,5)6/h2-3H2,1H3,(H,4,5,6)

• InChIKey:
• KCXFHTAICRTXLI-UHFFFAOYSA-N

• 1-Propanesulfonic acid, also known as 1-Propanesulfonic acid, is a useful research compound. Its molecular formula is C3H8O3S and its molecular weight is 124.16 g/mol. The purity is usually 95%.

3-(Tetrahydro-2H-pyran-4-yl)pyridine

In Stock

• CAS RN:
• 26684-66-2

• Formula:
• C10H13NO

• InChI:
• InChI=1S/C10H13NO/c1-2-10(8-11-5-1)9-3-6-12-7-4-9/h1-2,5,8-9H,3-4,6-7H2

• InChIKey:
• FLGLIMZLJMSEOV-UHFFFAOYSA-N

• 3-(Tetrahydro-2H-pyran-4-yl)pyridine is a useful research compound. Its molecular formula is C10H13NO and its molecular weight is 163.22 g/mol. The purity is usually 95%.

3-(4-Chlorophenyl)-3-chloro-3H-diazirine

Usually In Stock

• CAS RN:
• 39184-66-2

• Formula:
• C7H4Cl2N2

• InChI:
• InChI=1S/C7H4Cl2N2/c8-6-3-1-5(2-4-6)7(9)10-11-7/h1-4H

• InChIKey:
• RYYJJENVUDZMCO-UHFFFAOYSA-N

• 3-(4-Chlorophenyl)-3-chloro-3H-diazirine is a useful research compound. Its molecular formula is C7H4Cl2N2 and its molecular weight is 187.02 g/mol. The purity is usually 95%.

N-[2-(3,4-dimethoxyphenyl)ethyl]-1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

Usually In Stock

• CAS RN:
• 393784-66-2

• Formula:
• C23H25N5O2

• InChI:
• InChI=1S/C23H25N5O2/c1-15-5-7-19(16(2)11-15)28-23-18(13-27-28)22(25-14-26-23)24-10-9-17-6-8-20(29-3)21(12-17)30-4/h5-8,11-14H,9-10H2,1-4H3,(H,24,25,26)

• InChIKey:
• FEDFSJCOMMWUCJ-UHFFFAOYSA-N

• N-[2-(3,4-dimethoxyphenyl)ethyl]-1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C23H25N5O2 and its molecular weight is 403.486. The purity is usually 95%.

2-Chloro-4-valerylpyridine

In Stock

• CAS RN:
• 898784-66-2

• Formula:
• C10H12ClNO

• InChI:
• InChI=1S/C10H12ClNO/c1-2-3-4-9(13)8-5-6-12-10(11)7-8/h5-7H,2-4H2,1H3

• InChIKey:
• HRCOUUGWAXCTQP-UHFFFAOYSA-N

• 2-Chloro-4-valerylpyridine is a useful research compound. Its molecular formula is C10H12ClNO and its molecular weight is 197.66 g/mol. The purity is usually 95%.

N-(benzo[d][1,3]dioxol-5-yl)-2-((6-(4-fluorophenyl)pyridazin-3-yl)thio)acetamide

In Stock

• CAS RN:
• 893984-66-2

• Formula:
• C19H14FN3O3S

• InChI:
• InChI=1S/C19H14FN3O3S/c20-13-3-1-12(2-4-13)15-6-8-19(23-22-15)27-10-18(24)21-14-5-7-16-17(9-14)26-11-25-16/h1-9H,10-11H2,(H,21,24)

• InChIKey:
• BJBPBWQNRVHTFG-UHFFFAOYSA-N

• N-(benzo[d][1,3]dioxol-5-yl)-2-((6-(4-fluorophenyl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H14FN3O3S and its molecular weight is 383.4 g/mol. The purity is usually 95%.

Amines, N-tallow alkyltrimethylenedi-, polymers with epichlorohydrin

• CAS RN:
• 149084-66-2

• Formula:
• C6H4O6S

• Amines, N-tallow alkyltrimethylenedi-, polymers with epichlorohydrin, also known as Amines, N-tallow alkyltrimethylenedi-, polymers with epichlorohydrin, is a useful research compound. Its molecular formula is C6H4O6S. The purity is usually 95%.

1-{3-[(tert-butoxycarbonyl)amino]propyl}-1H-1,2,3-triazole-4-carboxylic acid

In Stock

• CAS RN:
• 1043384-66-2

• Formula:
• C11H18N4O4

• InChI:
• InChI=1S/C11H18N4O4/c1-11(2,3)19-10(18)12-5-4-6-15-7-8(9(16)17)13-14-15/h7H,4-6H2,1-3H3,(H,12,18)(H,16,17)

• InChIKey:
• MMRUFURNFSJYFP-UHFFFAOYSA-N

• 1-{3-[(tert-butoxycarbonyl)amino]propyl}-1H-1,2,3-triazole-4-carboxylic acid is a useful research compound. Its molecular formula is C11H18N4O4 and its molecular weight is 270.29 g/mol. The purity is usually 95%.

3-Boc-6-amino-3-azabicyclo[3.2.0]heptane

In Stock

• CAS RN:
• 1250884-66-2

• Formula:
• C11H20N2O2

• InChI:
• InChI=1S/C11H20N2O2/c1-11(2,3)15-10(14)13-5-7-4-9(12)8(7)6-13/h7-9H,4-6,12H2,1-3H3

• InChIKey:
• IIZSRECJUBGQCE-UHFFFAOYSA-N

• 3-Boc-6-amino-3-azabicyclo[3.2.0]heptane is a useful research compound. Its molecular formula is C11H20N2O2 and its molecular weight is 212.29 g/mol. The purity is usually 95%.

tert-Butyl (4-((6-chloro-2-(methylthio)pyrimidin-4-yl)amino)cyclohexyl)carbamate

Usually In Stock

• CAS RN:
• 1289384-66-2

• Formula:
• C16H25ClN4O2S

• InChI:
• InChI=1S/C16H25ClN4O2S/c1-16(2,3)23-15(22)19-11-7-5-10(6-8-11)18-13-9-12(17)20-14(21-13)24-4/h9-11H,5-8H2,1-4H3,(H,19,22)(H,18,20,21)

• InChIKey:
• MYNNIICNGCOLGJ-UHFFFAOYSA-N

• Tert-Butyl (4-((6-chloro-2-(methylthio)pyrimidin-4-yl)amino)cyclohexyl)carbamate is a useful research compound. Its molecular formula is C16H25ClN4O2S and its molecular weight is 372.9. The purity is usually 95%.

1,2-Thiazinane-6-carboxylic acid 1,1-dioxide

In Stock

• CAS RN:
• 2167084-66-2

• Formula:
• C5H9NO4S

• InChI:
• InChI=1S/C5H9NO4S/c7-5(8)4-2-1-3-6-11(4,9)10/h4,6H,1-3H2,(H,7,8)

• InChIKey:
• FUDBYCNICNCULO-UHFFFAOYSA-N

• 1,2-Thiazinane-6-carboxylic acid 1,1-dioxide is a useful research compound. Its molecular formula is C5H9NO4S and its molecular weight is 179.19. The purity is usually 95%.

3-Boc-6-amino-3-azabicyclo[3.2.0]heptane

• CAS RN:
• 1250884-66-2; 1427453-91-5

• Formula:
• C11H20N2O2

• InChI:
• InChI=1S/C11H20N2O2/c1-11(2,3)15-10(14)13-5-7-4-9(12)8(7)6-13/h7-9H,4-6,12H2,1-3H3

• InChIKey:
• IIZSRECJUBGQCE-UHFFFAOYSA-N

• 3-Boc-6-amino-3-azabicyclo[3.2.0]heptane is a useful research compound. Its molecular formula is C11H20N2O2 and its molecular weight is 212.293. The purity is usually 95%.